N-(2-((2-(dimethylamino)pyrimidin-5-yl)amino)-2-oxoethyl)butyramide

• IUPAC Name: N-[2-[[2-(dimethylamino)pyrimidin-5-yl]amino]-2-oxoethyl]butanamide
• InChI: InChI=1S/C12H19N5O2/c1-4-5-10(18)13-8-11(19)16-9-6-14-12(15-7-9)17(2)3/h6-7H,4-5,8H2,1-3H3,(H,13,18)(H,16,19)
• InChI Key: JYHZRMXPGQJCET-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCC(=O)NC1=CN=C(N=C1)N(C)C
• Molecular Formula: C12H19N5O2
• Molecular Weight: 265.31 g/mol
• CAS No.: 1797803-65-6

Description

“N-(2-((2-(dimethylamino)pyrimidin-5-yl)amino)-2-oxoethyl)butyramide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. Pyrimidine derivatives are known to exhibit diverse types of biological and pharmaceutical activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a dimethylamino group, and a butyramide group. The exact structure would depend on the specific locations of these groups on the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific reactivity of the functional groups present in the molecule. The pyrimidine ring, the dimethylamino group, and the butyramide group would all potentially participate in reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of the dimethylamino group could make the compound basic, and the presence of the butyramide group could influence its solubility.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has focused on the synthesis of various pyrimidine-linked heterocyclic compounds, utilizing compounds with structural similarities to N-(2-((2-(dimethylamino)pyrimidin-5-yl)amino)-2-oxoethyl)butyramide. These synthesized compounds have been evaluated for different biological activities, including insecticidal and antibacterial potential. For example, the synthesis of pyrimidine-linked pyrazole heterocyclics demonstrated promising results in antimicrobial and insecticidal activities (Deohate & Palaspagar, 2020).

Antimicrobial and Anticancer Activities

Several studies have explored the antimicrobial and anticancer potentials of compounds synthesized from or related to this compound. The creation of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives pendant to a pyrimidine ring showed moderate antimicrobial activity (Farag, Kheder, & Mabkhot, 2009). Additionally, novel pyrazolopyrimidines derivatives have been synthesized, displaying significant anti-5-lipoxygenase and anticancer activities, highlighting the potential of these compounds in developing new therapeutic agents (Rahmouni et al., 2016).

Mechanism of Action

Target of Action

It’s worth noting that pyrimidine derivatives have been reported to exhibit diverse types of biological and pharmaceutical activities .

Mode of Action

It’s known that pyrimidine derivatives can interact with various biological targets, leading to a wide range of pharmacological activities . The compound’s interaction with its targets and the resulting changes would need further investigation.

Biochemical Pathways

Pyrimidine derivatives are known to impact a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Given the broad spectrum of biological activities associated with pyrimidine derivatives, it’s likely that this compound could have multiple effects at the molecular and cellular levels .

Future Directions

The future research directions for this compound would likely involve further exploration of its biological activity. Given the known activities of pyrimidine derivatives, it could be of interest in the development of new pharmaceuticals.